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Compound of Interest

1,4-Dihydroxy-2,2-
Compound Name:
dimethylpiperazine

Cat. No.: B040361

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides available information on 1,4-Dihydroxy-2,2-dimethylpiperazine,
a substituted piperazine derivative. The primary identifier for this chemical entity, its CAS
number, is provided. Due to the limited availability of public-domain research, this document
highlights the current knowledge gap regarding its experimental data, biological activity, and
associated signaling pathways.

Chemical Identification

The Chemical Abstracts Service (CAS) registry number is a unique numerical identifier
assigned to every chemical substance. For 1,4-Dihydroxy-2,2-dimethylpiperazine, this

identifier is:
Compound Name CAS Number
1,4-Dihydroxy-2,2-dimethylpiperazine 118176-37-7[1]

Structural Information

Molecular Formula: CeH14N202
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Molecular Structure:

Caption: 2D representation of 1,4-Dihydroxy-2,2-dimethylpiperazine.

Experimental Data and Protocols

A comprehensive search of publicly available scientific literature and chemical databases did
not yield specific experimental protocols or quantitative data for 1,4-Dihydroxy-2,2-
dimethylpiperazine. While research exists on various other piperazine derivatives, including
their synthesis and biological activities, this information is not directly transferable to the title
compound. [2][3][4][S][6][7]1[81[9][10][11]

The synthesis of related piperazine structures, such as diketopiperazines, often involves the
condensation of amino acids.[2][4][9][11] For instance, the synthesis of trans-2,5-
dimethylpiperazine-1,4-diium dihydrogen diphosphate involved neutralizing fresh diphosphoric
acid solution with trans-2,5-dimethylpiperazine base.[5] However, no specific synthetic routes
for 1,4-Dihydroxy-2,2-dimethylpiperazine were found.

Biological Activity and Signaling Pathways

There is currently no available information in the searched scientific literature regarding the
biological activity or mechanism of action of 1,4-Dihydroxy-2,2-dimethylpiperazine.
Piperazine and its derivatives are known to exhibit a wide range of biological activities,
including antifungal, antibacterial, and antitumor properties.[6][7] For example, certain
piperazine-2,5-diones have shown potential as anticancer agents.[7] However, without specific
studies on the dihydroxy-dimethyl variant, its pharmacological profile remains unknown.

Due to the absence of experimental data on its biological effects, no signaling pathways
involving 1,4-Dihydroxy-2,2-dimethylpiperazine can be described or visualized.

Future Research Directions

The lack of available data for 1,4-Dihydroxy-2,2-dimethylpiperazine presents an opportunity
for novel research. Future studies could focus on:

e Synthesis: Developing and optimizing a synthetic route for the compound.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b040361?utm_src=pdf-body
https://www.benchchem.com/product/b040361?utm_src=pdf-body
https://www.benchchem.com/product/b040361?utm_src=pdf-body
https://www.mdpi.com/1660-3397/19/8/403
https://www.researchgate.net/publication/374144890_Promising_bioactive_properties_of_2R5S-25-dimethylpiperazine-14-diium_dinitrate_material_experimental_theoretical_and_in_silico_investigation
https://www.researchgate.net/publication/239175025_Recent_Advances_in_the_Synthesis_of_Diketopiperazines
https://pmc.ncbi.nlm.nih.gov/articles/PMC11660472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11660176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11295349/
https://www.mdpi.com/1424-8247/16/6/804
https://apps.dtic.mil/sti/tr/pdf/ADA448991.pdf
https://www.researchgate.net/figure/Preparation-of-Diketopiperazines_tbl1_363845011
https://www.researchgate.net/publication/356282937_Synthesis_of_Hydantoin_and_Diketopiperazine_Products_from_Z_Protected_Dipeptides
https://www.mdpi.com/1660-3397/19/8/403
https://www.researchgate.net/publication/239175025_Recent_Advances_in_the_Synthesis_of_Diketopiperazines
https://apps.dtic.mil/sti/tr/pdf/ADA448991.pdf
https://www.researchgate.net/publication/356282937_Synthesis_of_Hydantoin_and_Diketopiperazine_Products_from_Z_Protected_Dipeptides
https://pmc.ncbi.nlm.nih.gov/articles/PMC11660472/
https://www.benchchem.com/product/b040361?utm_src=pdf-body
https://www.benchchem.com/product/b040361?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11660176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11295349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11295349/
https://www.benchchem.com/product/b040361?utm_src=pdf-body
https://www.benchchem.com/product/b040361?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Characterization: Full analytical characterization of the molecule using techniques such as
NMR, mass spectrometry, and X-ray crystallography.

» Biological Screening: Evaluating the compound's activity against a range of biological
targets, including cancer cell lines, bacteria, and fungi.

e Mechanism of Action Studies: If biological activity is observed, elucidating the underlying
signaling pathways and molecular targets.

Conclusion

While the CAS number for 1,4-Dihydroxy-2,2-dimethylpiperazine has been identified as
118176-37-7, there is a significant void in the scientific literature regarding its synthesis,
experimental data, and biological function. This guide serves to highlight this knowledge gap
and encourage further investigation into this potentially novel chemical entity. Researchers in
drug discovery and medicinal chemistry may find the exploration of this compound to be a
worthwhile endeavor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.1,4-DIHYDROXY-2,2-DIMETHYLPIPERAZINE | 118176-37-7 [chemicalbook.com]
e 2. mdpi.com [mdpi.com]

o 3. researchgate.net [researchgate.net]

o 4. researchgate.net [researchgate.net]

o 5. Synthesis and structure of trans-2,5-dimethylpiperazine-1,4-diium dihydrogen diphosphate
- PMC [pmc.ncbi.nim.nih.gov]

e 6. 1,4-Dimethylpiperazine-2,3-dione - PMC [pmc.ncbi.nim.nih.gov]

e 7.(S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5-dione (cyclo-Gly-L-DOPA or CG-Nio-CGLD)
peptide loaded in Chitosan Glutamate-Coated Niosomes as anti-Colorectal cancer activity -

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b040361?utm_src=pdf-body
https://www.benchchem.com/product/b040361?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4780560.htm
https://www.mdpi.com/1660-3397/19/8/403
https://www.researchgate.net/publication/374144890_Promising_bioactive_properties_of_2R5S-25-dimethylpiperazine-14-diium_dinitrate_material_experimental_theoretical_and_in_silico_investigation
https://www.researchgate.net/publication/239175025_Recent_Advances_in_the_Synthesis_of_Diketopiperazines
https://pmc.ncbi.nlm.nih.gov/articles/PMC11660472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11660472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11660176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11295349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11295349/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

PMC [pmc.ncbi.nlm.nih.gov]
e 8. mdpi.com [mdpi.com]
e 9. apps.dtic.mil [apps.dtic.mil]
e 10. researchgate.net [researchgate.net]

e 11. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1,4-Dihydroxy-2,2-
dimethylpiperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040361#1-4-dihydroxy-2-2-dimethylpiperazine-cas-

number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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